Ethyl 4-{4-[(4-methylpiperazin-1-yl)methyl]benzoyl}benzoate

• IUPAC Name: ethyl 4-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate
• InChI: InChI=1S/C22H26N2O3/c1-3-27-22(26)20-10-8-19(9-11-20)21(25)18-6-4-17(5-7-18)16-24-14-12-23(2)13-15-24/h4-11H,3,12-16H2,1-2H3
• InChI Key: SBHJDRLVEKXTHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CN3CCN(CC3)C
• Molecular Formula: C22H26N2O3
• DSSTOX Substance ID: DTXSID60642965
• Molecular Weight: 366.5 g/mol
• CAS No.: 898783-54-5

Description

Ethyl 4-{4-[(4-methylpiperazin-1-yl)methyl]benzoyl}benzoate is an organic compound. It is used as an intermediate in the synthesis of pharmaceuticals.

Synthesis Analysis

The synthesis of this compound can be achieved from 1-Methylpiperazine and Ethyl 4-fluorobenzoate. Other methods for the synthesis of similar compounds have been reported.

Molecular Structure Analysis

The molecular formula of this compound is C22H26N2O3. The structure can be represented by the SMILES notation: CCOC(=O)c1ccc(cc1)C(=O)c2ccc(cc2)CN3CCN(CC3)C.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 248.32. It has a predicted boiling point of 376.0±37.0 °C and a predicted density of 1.093±0.06 g/cm3. Its pKa is predicted to be 7.63±0.42.

Scientific Research Applications

Molecular Structure and Supramolecular Assemblies

Research on substituted 4-pyrazolylbenzoates, which share structural motifs with the compound , focuses on understanding hydrogen-bonded supramolecular structures. These studies reveal how molecular design can influence the formation of one-, two-, and three-dimensional assemblies, potentially applicable in material science and nanotechnology (Portilla et al., 2007).

Pharmacological Activities

Compounds structurally related to Ethyl 4-{4-[(4-methylpiperazin-1-yl)methyl]benzoyl}benzoate have been explored for their pharmacological potentials. For instance, imidazo[1,2-a]pyrazine derivatives exhibit significant anti-inflammatory activities, suggesting the chemical backbone's relevance in developing new therapeutic agents (Abignente et al., 1992).

Material Science Applications

Research into monomers for side chain liquid crystalline polysiloxanes, including those with ester functions, demonstrates the compound's potential utility in synthesizing materials with specific thermal and optical properties. Such studies are vital for advancing technologies in displays and optical devices (Bracon et al., 2000).

Antimicrobial and Antiproliferative Agents

The synthesis and characterization of novel sulphapiperazine containing arylazopyrazoles, which share a similar chemical complexity, underscore the potential of such compounds in antimicrobial and antiproliferative applications. This opens avenues for the development of new drugs targeting resistant strains of bacteria and cancer cells (Shah et al., 2013).

Catalysis and Polymerization

Research on magnesium chloride-supported Ziegler-Natta catalysts, utilizing ethyl benzoate among other components, highlights the role of such compounds in polymer synthesis. These studies contribute to the understanding of how molecular structure affects catalytic activity and polymer properties (Sacchi et al., 1991).

Mechanism of Action

Target of Action

It’s structurally similar to imatinib , which is a potent and selective inhibitor of BCR-ABL and c-kit tyrosine kinases . These kinases play a crucial role in cell proliferation and survival, thus making them key targets in certain types of cancer treatment .

Mode of Action

Based on its structural similarity to imatinib , it may also act as an ATP-competitive inhibitor, binding to the ATP-binding site of the tyrosine kinases . This prevents the phosphorylation and activation of the downstream signaling pathways, thereby inhibiting cell proliferation and inducing apoptosis .

Biochemical Pathways

If it acts similarly to imatinib , it may inhibit the BCR-ABL and c-kit mediated signaling pathways, which are involved in cell growth and survival .

Pharmacokinetics

Its predicted properties include a boiling point of 3760±370 °C and a density of 1093±006 g/cm3 .

Result of Action

If it acts similarly to imatinib , it may inhibit cell proliferation and induce apoptosis in cells expressing the target kinases .